Cas no 383129-03-1 (1H-Azepine,hexahydro-2-(2-methoxyphenyl)-)

• Product Name: 1H-Azepine,hexahydro-2-(2-methoxyphenyl)-
• CAS No: 383129-03-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 298475
• PubChem ID: 4682013
• Update Time: 2025-05-30

1H-Azepine,hexahydro-2-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,hexahydro-2-(2-methoxyphenyl)-
• 2-(2-AZEPANYL)PHENYL METHYL ETHER
• 2-(2-METHOXY-PHENYL)-AZEPANE
• AC1NFDV3
• AG-A-28251
• AG-F-34997
• CTK4H9677
• MolPort-003-991-855
• 2-(2-methoxyphenyl)azepane
• 383129-03-1
• AKOS011833328
• DTXSID10405507

• MDL： MFCD02663703
• Inchi： 1S/C13H19NO/c1-15-13-9-5-4-7-11(13)12-8-3-2-6-10-14-12/h4-5,7,9,12,14H,2-3,6,8,10H2,1H3
• InChI Key： QUGWHACTNJAVTB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1CCCCCN1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1H-Azepine,hexahydro-2-(2-methoxyphenyl)-

Comprehensive Overview of 1H-Azepine,hexahydro-2-(2-methoxyphenyl)- (CAS No. 383129-03-1)

The compound 1H-Azepine,hexahydro-2-(2-methoxyphenyl)-, identified by its CAS No. 383129-03-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This seven-membered heterocyclic structure, featuring a methoxyphenyl substituent, exhibits unique properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural similarity to bioactive scaffolds found in CNS-targeting compounds and GPCR modulators.

Recent trends in AI-assisted drug design have highlighted the importance of such heterocyclic frameworks. The azepine core of this compound aligns with current explorations in neuropharmacology and pain management therapeutics, addressing common search queries like "novel heterocycles for CNS drugs" or "methoxy-substituted azepine derivatives." Its 2-methoxyphenyl moiety is particularly noteworthy, as this functional group frequently appears in compounds with enhanced blood-brain barrier permeability - a hot topic in modern medicinal chemistry discussions.

From a synthetic chemistry perspective, 1H-Azepine,hexahydro-2-(2-methoxyphenyl)- represents an interesting case study in ring expansion methodologies and stereoselective synthesis. The saturated azepine ring system poses both challenges and opportunities in conformational analysis, a subject frequently searched by chemistry students and professionals. The compound's chiral centers make it relevant to ongoing discussions about asymmetric synthesis techniques and chiral pool building blocks in organic synthesis.

In material science applications, derivatives of this compound have shown promise in advanced polymer formulations. The hexahydro-azepine structure contributes to molecular flexibility, while the aromatic methoxyphenyl group can enhance thermal stability - addressing frequent search terms like "heat-resistant polymer additives" and "flexible backbone monomers." These dual characteristics make it a candidate for specialty material development, particularly in high-performance elastomers and engineered thermoplastics.

The analytical characterization of CAS 383129-03-1 involves sophisticated techniques that reflect current laboratory trends. Modern LC-MS methods and multidimensional NMR (frequently searched analytical topics) are essential for confirming its structure and purity. The compound's UV absorption profile makes it suitable for detection using HPLC-UV systems, while its mass fragmentation pattern provides valuable data for structural elucidation workflows - addressing common analytical chemistry queries.

Environmental and green chemistry considerations for this compound follow contemporary sustainability trends. Researchers exploring biocatalytic synthesis routes (a growing search topic) have examined similar azepine derivatives as potential targets for enzyme-mediated transformations. The methoxy group in particular may influence the compound's biodegradation profile, making it relevant to discussions about eco-friendly heterocycles and benign by design approaches in chemical development.

In computational chemistry applications, 1H-Azepine,hexahydro-2-(2-methoxyphenyl)- serves as an interesting subject for molecular docking studies and quantum mechanical calculations - both highly searched topics in computational drug discovery. Its balanced lipophilicity profile (predicted by common ADMET modeling software) and conformational flexibility make it a valuable case study for students learning about molecular dynamics simulations and pharmacophore modeling techniques.

The commercial availability of CAS 383129-03-1 through specialty chemical suppliers meets the needs of researchers investigating structure-activity relationships in medicinal chemistry. Its growing presence in high-throughput screening libraries reflects the pharmaceutical industry's interest in diverse heterocyclic scaffolds. This aligns with frequent search queries about "building blocks for combinatorial chemistry" and "privileged structures in drug discovery."

From a regulatory perspective, proper handling and characterization of this compound follow standard laboratory safety protocols (a consistently searched topic). While not classified as hazardous, its storage and handling require basic chemical hygiene practices, including protection from moisture and oxidation - considerations that address common laboratory safety questions among new researchers.

Future research directions for 1H-Azepine,hexahydro-2-(2-methoxyphenyl)- may explore its potential in photopharmacology (an emerging search term) due to the light-sensitive nature of methoxy-substituted aromatics. Additionally, its application in metal-organic frameworks (MOFs) and supramolecular chemistry represents an underexplored area that could yield innovative materials, addressing growing interest in these advanced research fields.